Cas no 16254-21-0 (1-(4-Chlorophenyl)-3-(dimethylamino)propan-1-ol)

• Product name: 1-(4-Chlorophenyl)-3-(dimethylamino)propan-1-ol
• CAS No: 16254-21-0
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 121526
• PubChem ID: 426495

1-(4-Chlorophenyl)-3-(dimethylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-3-(dimethylamino)propan-1-ol
• Benzenemethanol,4-chloro-a-[2-(dimethylamino)ethyl]-
• alpha-[2-dimethylamino-ethyl]-4-chlorobenzene methanol
• Benzenemethanol, 4-chloro-alpha-[2-(dimethylamino)ethyl]-
• DTXSID50330102
• AKOS011936943
• SCHEMBL5454333
• 1-(4-Chlorophenyl)-3-dimethylamino-propan-1-ol
• 16254-21-0
• GXYMVYGPHADUNW-UHFFFAOYSA-N
• 1-(4-CHLORO-PHENYL)-3-DIMETHYLAMINO-PROPAN-1-OL

• Inchi： InChI=1S/C11H16ClNO/c1-13(2)8-7-11(14)9-3-5-10(12)6-4-9/h3-6,11,14H,7-8H2,1-2H3
• InChI Key： GXYMVYGPHADUNW-UHFFFAOYSA-N
• SMILES： CN(C)CCC(C1=CC=C(C=C1)Cl)O

Computed Properties

• Exact Mass: 213.09218
• Monoisotopic Mass: 213.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47
• LogP: 2.32510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Chlorophenyl)-3-(dimethylamino)propan-1-ol

Research Brief on 1-(4-Chlorophenyl)-3-(dimethylamino)propan-1-ol (CAS: 16254-21-0): Recent Advances and Applications

1-(4-Chlorophenyl)-3-(dimethylamino)propan-1-ol (CAS: 16254-21-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. This research brief consolidates the latest findings on its synthesis, pharmacological properties, and applications, providing a comprehensive overview for professionals in the field.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a precursor in the synthesis of novel antipsychotic agents. The research demonstrated that 1-(4-Chlorophenyl)-3-(dimethylamino)propan-1-ol can be efficiently converted into derivatives with high affinity for dopamine and serotonin receptors, suggesting its utility in addressing unmet needs in psychiatric treatment. The study employed advanced computational modeling and in vitro assays to validate the compound's binding kinetics and selectivity profiles.

Further investigations into the compound's pharmacokinetics have revealed promising results. A recent preclinical trial reported in Bioorganic & Medicinal Chemistry Letters (2024) indicated that derivatives of 1-(4-Chlorophenyl)-3-(dimethylamino)propan-1-ol exhibit favorable blood-brain barrier penetration and metabolic stability. These properties make it a viable candidate for further development as a CNS-targeting therapeutic, particularly for conditions such as schizophrenia and bipolar disorder.

In addition to its pharmacological potential, the compound has also been investigated for its chemical properties. A 2024 study in Organic Process Research & Development detailed an optimized synthetic route for 1-(4-Chlorophenyl)-3-(dimethylamino)propan-1-ol, achieving higher yields and reduced environmental impact through green chemistry principles. This advancement is critical for scaling up production while maintaining cost-effectiveness and sustainability.

Despite these promising developments, challenges remain. For instance, the compound's potential off-target effects and long-term safety profile require further elucidation. Ongoing research aims to address these gaps through comprehensive toxicology studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(4-Chlorophenyl)-3-(dimethylamino)propan-1-ol (CAS: 16254-21-0) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual role as a synthetic intermediate and a pharmacologically active scaffold underscores its value in addressing complex therapeutic challenges. Future research should focus on refining its derivatives and advancing them through preclinical and clinical stages to unlock their full potential.